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Introduction

Decanoyl-L-carnitine chloride, an ester derivative of L-carnitine, is a crucial intermediate in
cellular energy metabolism, specifically in the transport of long-chain fatty acids into the
mitochondria for 3-oxidation.[1] Its central role in fatty acid metabolism makes it a valuable tool
in high-throughput screening (HTS) assays for the discovery of modulators of enzymes
involved in this pathway. Dysregulation of fatty acid oxidation is implicated in various metabolic
diseases, including obesity, type 2 diabetes, and certain cancers, making the enzymes in this
pathway attractive therapeutic targets.[2][3]

This document provides detailed application notes and protocols for the use of Decanoyl-L-
carnitine chloride and related long-chain acylcarnitines in HTS assays targeting key enzymes
of the fatty acid oxidation pathway: Carnitine Palmitoyltransferase 1 (CPT1), Carnitine
Palmitoyltransferase 2 (CPT2), and Carnitine-Acylcarnitine Translocase (CACT).

Signaling Pathway and Experimental Workflow

The transport of long-chain fatty acids into the mitochondrial matrix is a critical, multi-step
process known as the carnitine shuttle. This pathway is essential for making fatty acids
available for 3-oxidation.
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Carnitine Shuttle and Fatty Acid B-Oxidation
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Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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